Cas no 765948-78-5 (4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one)

• Product Name: 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• CAS No: 765948-78-5
• MF: C₁₄H₁₈BNO₃
• MW: 259.108623981476
• MDL: MFCD11617913
• CID: 94826
• PubChem ID: 21907524
• Update Time: 2024-10-27

4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)isoindolin-1-one
• 2,3-DIHYDRO-1H-ISOINDOL-1-ONE-4-BORONIC ACID PINACOL ESTER
• 1H-Isoindol-1-one, 2,3-dihydro-4-(4,4,5,5- tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroisoindol-1-one
• 1h-pyrazole-4-boronic acid,pinacol ester
• 1-Isoindolinone-4-boronic acid pinacol ester
• 2-(1H-Pyrazole-4-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-isoindolinone
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 4-Pyrazoleboronic acid pinacol ester
• Pyrazole-4-boronic acid pinacol ester
• 1-Oxo-2,3-dihydro-isoindole-4-boronic acid pinacol ester
• 4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• A9706
• 1H-Isoindol-1-one, 2,3-dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• MFCD11617913
• SY068368
• P11181
• 4-(4,4,5,5-Tetramethyl-1,3,2- dioxaborolan-2-yl)isoindolin-1-one
• BCP26419
• (1-OXOISOINDOLIN-4-YL)BORONIC ACID PINACOL ESTER
• 4-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)-2,3-DIHYDRO-ISOINDOL-1-ONE
• J-513438
• SCHEMBL1335533
• 2,3-Dihydro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-isoindol-1-one
• 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-isoindol-1-one
• DTXSID70619880
• AS-50818
• 1-Oxoisoindoline-4-boronic Acid Pinacol Ester
• 765948-78-5
• EN300-816108
• PB20614
• AM20120456
• A838759
• AKOS015901463
• CS-0051135
• Z2049763545
• CXNFLUANJNYFBF-UHFFFAOYSA-N

• MDL： MFCD11617913
• Inchi： 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-7-5-6-9-10(11)8-16-12(9)17/h5-7H,8H2,1-4H3,(H,16,17)
• InChI Key： CXNFLUANJNYFBF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=C3C(NCC=23)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.13800
• Monoisotopic Mass: 259.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2

Experimental Properties

• Density: 1.163
• Boiling Point: 483.191 °C at 760 mmHg
• Flash Point: 246.025 °C
• PSA: 47.56000
• LogP: 1.55800